Cas no 102681-71-0 (Methyl 4-(1S)-1-Hydroxyethylbenzoate)
102681-71-0 structure
Product Name:Methyl 4-(1S)-1-Hydroxyethylbenzoate
CAS No:102681-71-0
MF:C10H12O3
MW:180.200483322144
CID:1134363
PubChem ID:6932348
Update Time:2025-04-20
Methyl 4-(1S)-1-Hydroxyethylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[(1S)-1-hydroxyethyl]-, methyl ester
- 102681-71-0
- F86989
- (S)-methyl 4-(1-hydroxyethyl)benzoate
- methyl4-[(1S)-1-hydroxyethyl]benzoate
- DTXSID301000399
- methyl 4-[(1S)-1-hydroxyethyl]benzoate
- Methyl (S)-4-(1-Hydroxyethyl)benzoate
- SCHEMBL4333209
- EN300-55838
- Benzoic acid,4-[(1S)-1-hydroxyethyl]-,ethyl ester
- 134615-20-6
- (S)-methyl 4-(l -hydroxyethyl)benzoate
- KAXLTAULVFFCNL-ZETCQYMHSA-N
- (S)-4-(1-HYDROXYETHYL) BENZOIC ACID METHYL ESTER
- CS-0251712
- Methyl 4-(1S)-1-Hydroxyethylbenzoate
-
- MDL: MFCD08702980
- Inchi: 1S/C10H12O3/c1-7(11)8-3-5-9(6-4-8)10(12)13-2/h3-7,11H,1-2H3/t7-/m0/s1
- InChI Key: KAXLTAULVFFCNL-ZETCQYMHSA-N
- SMILES: O[C@@H](C)C1C=CC(C(=O)OC)=CC=1
Computed Properties
- Exact Mass: 180.078644g/mol
- Monoisotopic Mass: 180.078644g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 180.2g/mol
- XLogP3: 1.9
- Topological Polar Surface Area: 46.5Ų
Methyl 4-(1S)-1-Hydroxyethylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M334210-10mg |
Methyl 4-[(1S)-1-Hydroxyethyl]benzoate |
102681-71-0 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M334210-50mg |
Methyl 4-[(1S)-1-Hydroxyethyl]benzoate |
102681-71-0 | 50mg |
$ 135.00 | 2022-06-03 | ||
| TRC | M334210-100mg |
Methyl 4-[(1S)-1-Hydroxyethyl]benzoate |
102681-71-0 | 100mg |
$ 230.00 | 2022-06-03 | ||
| Enamine | EN300-55838-0.05g |
methyl 4-[(1S)-1-hydroxyethyl]benzoate |
102681-71-0 | 95% | 0.05g |
$94.0 | 2023-02-10 | |
| Enamine | EN300-55838-0.1g |
methyl 4-[(1S)-1-hydroxyethyl]benzoate |
102681-71-0 | 95% | 0.1g |
$140.0 | 2023-02-10 | |
| Enamine | EN300-55838-0.25g |
methyl 4-[(1S)-1-hydroxyethyl]benzoate |
102681-71-0 | 95% | 0.25g |
$200.0 | 2023-02-10 | |
| Enamine | EN300-55838-0.5g |
methyl 4-[(1S)-1-hydroxyethyl]benzoate |
102681-71-0 | 95% | 0.5g |
$374.0 | 2023-02-10 | |
| Enamine | EN300-55838-1.0g |
methyl 4-[(1S)-1-hydroxyethyl]benzoate |
102681-71-0 | 95% | 1.0g |
$499.0 | 2023-02-10 | |
| Enamine | EN300-55838-2.5g |
methyl 4-[(1S)-1-hydroxyethyl]benzoate |
102681-71-0 | 95% | 2.5g |
$978.0 | 2023-02-10 | |
| Enamine | EN300-55838-5.0g |
methyl 4-[(1S)-1-hydroxyethyl]benzoate |
102681-71-0 | 95% | 5.0g |
$1448.0 | 2023-02-10 |
Methyl 4-(1S)-1-Hydroxyethylbenzoate Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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